tert-Butyl propiolate
Cat. No. B084159
M. Wt: 126.15 g/mol
InChI Key: XGTPDIIFEPTULX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07176242B2
Procedure details
[1-(3,5-difluorobenzyl)-3-[1-(3-ethynylphenyl)cyclopropylamino]-2-hydroxypropyl]-carbamic acid tert-butyl ester (2.34 g, 5.13 mmol) was treated with 4N HCl in dioxane (15.8 mL, 63.3 mmol). The resulting heterogeneous mixture was treated with methanol (10 mL) whereupon it became homogeneous over 30 min. The volatiles were evaporated in vacuo. Dioxane (20 mL) was added and the mixture was evaporated in vacuo to produce a white solid (2.33 g, 106%).
Name
[1-(3,5-difluorobenzyl)-3-[1-(3-ethynylphenyl)cyclopropylamino]-2-hydroxypropyl]-carbamic acid tert-butyl ester
Quantity
2.34 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[C:1]([O:5][C:6](=[O:33])NC(CC1C=C(F)C=C(F)C=1)C(O)CNC1(C2C=CC=C(C#C)C=2)CC1)([CH3:4])([CH3:3])[CH3:2].Cl.O1CCO[CH2:37][CH2:36]1>CO>[C:6]([C:36]#[CH:37])([O:5][C:1]([CH3:2])([CH3:3])[CH3:4])=[O:33]
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Inputs
Step One
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Name
|
[1-(3,5-difluorobenzyl)-3-[1-(3-ethynylphenyl)cyclopropylamino]-2-hydroxypropyl]-carbamic acid tert-butyl ester
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|
Quantity
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2.34 g
|
|
Type
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reactant
|
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Smiles
|
C(C)(C)(C)OC(NC(C(CNC1(CC1)C1=CC(=CC=C1)C#C)O)CC1=CC(=CC(=C1)F)F)=O
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|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
|
Cl
|
|
Name
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|
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Quantity
|
15.8 mL
|
|
Type
|
reactant
|
|
Smiles
|
O1CCOCC1
|
Step Two
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Name
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|
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Quantity
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10 mL
|
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Type
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solvent
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Smiles
|
CO
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Conditions
Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
|
The volatiles were evaporated in vacuo
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ADDITION
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Type
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ADDITION
|
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Details
|
Dioxane (20 mL) was added
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CUSTOM
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Type
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CUSTOM
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|
Details
|
the mixture was evaporated in vacuo
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
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|
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Type
|
product
|
|
Smiles
|
C(=O)(OC(C)(C)C)C#C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.33 g | |
| YIELD: PERCENTYIELD | 106% | |
| YIELD: CALCULATEDPERCENTYIELD | 360% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
